2-(4-Methanesulfonylphenyl)propan-1-amine hydrochloride

• IUPAC Name: 2-(4-methylsulfonylphenyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C10H15NO2S.ClH/c1-8(7-11)9-3-5-10(6-4-9)14(2,12)13;/h3-6,8H,7,11H2,1-2H3;1H
• InChI Key: AHMPROPZDVXSNB-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C1=CC=C(C=C1)S(=O)(=O)C.Cl
• Molecular Formula: C10H16ClNO2S
• Molecular Weight: 249.76 g/mol
• CAS RN: 1423032-68-1

Description

2-(4-Methanesulfonylphenyl)propan-1-amine hydrochloride, also known as 4-MSP, is a synthetic compound with a variety of applications in scientific research. It has been used in a range of laboratory experiments to study biochemical and physiological effects, and to explore potential new therapeutic strategies.

Scientific Research Applications

1. Synthesis of Indazoles and Heterocycles

2-(4-Methanesulfonylphenyl)propan-1-amine hydrochloride plays a role in the synthesis of indazoles and other heterocycles. A study outlined the metal-free intramolecular electrophilic amination of 2-aminophenyl ketoximes, demonstrating the utility of related compounds in synthesizing heterocyclic structures (Counceller et al., 2012).

2. Production of Modular Chiral β-Organochalcogeno Amines

The compound has been used in the synthesis of modular chiral β-organochalcogeno amines. This involves the nucleophilic displacement in chiral aminoalkyl β-methanesulfonate hydrochlorides, highlighting its role in producing structurally complex amines (Revanna et al., 2015).

3. Reductive Deamination of Aromatic Amines

The compound is instrumental in the reductive deamination of aromatic amines. This process, which includes amination of arylamine methanesulfonamides, has broad applications in the field of organic synthesis (Wang & Guziec, 2001).

4. Structural Characterization in Crystallography

Its structural characterization plays a crucial role in crystallography, as demonstrated by studies involving cathinone derivatives. This highlights its importance in understanding the crystal structures of related compounds (Kuś et al., 2016).

5. Stereospecific Synthesis of Ethylamines

The compound is used in the stereospecific synthesis of ethylamines. This application is crucial in the production of optically pure and meso triamine ligands, which are important in various chemical syntheses (Uenishi et al., 2004).

6. Corrosion Inhibition Studies

It also finds application in corrosion inhibition studies. Theoretical and experimental approaches using derivatives of the compound have been employed to understand the inhibition of iron corrosion (Kaya et al., 2016).